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Compound of Interest

Compound Name:
2-Amino-3-biphenyl-3-YL-

propionic acid

CAS No.: 887502-03-6

Cat. No.: B3030321

Get Quote

Introduction & Molecule Profile
2-Amino-3-(biphenyl-3-yl)propionic acid (CAS: 101686-82-0), often referred to as 3-(3-

Biphenyl)-alanine, is a non-natural amino acid used as a critical chiral building block in the

synthesis of peptidomimetics, particularly Neutral Endopeptidase (NEP) inhibitors and GLP-1

analogs.

Unlike its para-substituted isomer (used in Sacubitril), the meta-substitution (3-yl) imparts

unique steric and lipophilic properties that influence receptor binding affinity. Accurate

quantification is essential for pharmacokinetic (PK) profiling and ensuring enantiomeric purity

during drug substance manufacturing.
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Property Value Implication for Analysis

Molecular Formula C₁₅H₁₅NO₂ [M+H]⁺ = 242.12 m/z

Molecular Weight 241.29 g/mol
Small molecule, suitable for

LC-MS/MS

LogP (Predicted) ~2.8 - 3.2

Moderately lipophilic; requires

organic solvent for

solubilization

pKa ~2.3 (COOH), ~9.1 (NH₂)
Zwitterionic at neutral pH;

retain on C18 at acidic pH

Chirality One stereocenter (C2)
Requires chiral separation for

enantiomeric excess (ee)

Sample Preparation Protocols
A. Biological Matrices (Plasma/Serum) - Protein
Precipitation (PPT)
Recommended for high-throughput PK screening.

Aliquot: Transfer 50 µL of plasma into a 1.5 mL centrifuge tube.

Internal Standard (IS) Addition: Add 10 µL of IS working solution (e.g., D8-Phenylalanine or

4-Biphenylalanine at 1 µg/mL in 50% MeOH).

Precipitation: Add 200 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid.

Agitation: Vortex vigorously for 30 seconds.

Separation: Centrifuge at 15,000 x g for 10 minutes at 4°C.

Transfer: Collect 150 µL of the supernatant into a clean vial/plate.

Dilution: Dilute 1:1 with 0.1% Formic Acid in water (to match initial mobile phase conditions

and prevent peak distortion).
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B. API/Formulation - Dilution
Stock Preparation: Dissolve 10 mg of substance in 10 mL DMSO (Final: 1 mg/mL).

Working Standard: Dilute stock with 50:50 Water:Acetonitrile to reach target calibration range

(e.g., 10–1000 ng/mL).

Method 1: LC-MS/MS Quantification (Bioanalysis)[2]
[3]
This method utilizes a Biphenyl stationary phase. The pi-pi interactions between the column

and the biphenyl moiety of the analyte provide superior selectivity compared to standard C18

columns, effectively separating the target from matrix phospholipids.

Chromatographic Conditions
System: Agilent 1290 Infinity II / SCIEX Triple Quad 6500+

Column: Phenomenex Kinetex Biphenyl, 2.6 µm, 50 x 2.1 mm

Column Temp: 40°C

Flow Rate: 0.5 mL/min

Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate

Mobile Phase B: Methanol + 0.1% Formic Acid

Gradient Program:
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Time (min) % B Event

0.0 10 Equilibration

0.5 10 Load

3.0 90 Elution

4.0 90 Wash

4.1 10 Re-equilibration

| 5.5 | 10 | End |

Mass Spectrometry Parameters (ESI+)
Ionization: Electrospray Positive (ESI+)

Source Temp: 500°C

Curtain Gas: 30 psi

Spray Voltage: 5500 V

MRM Transitions:

Analyte
Precursor
(m/z)

Product (m/z)
Collision
Energy (eV)

Type

Target 242.1 196.1 20
Quantifier
(Loss of
COOH)

Target 242.1 179.1 35
Qualifier (Loss of

NH₃ + COOH)

Target 242.1 152.1 45
Qualifier

(Biphenyl ion)

| IS (Phe-D8)| 174.2 | 128.2 | 20 | Quantifier |
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Method 2: Chiral HPLC (Enantiomeric Purity)
For manufacturing quality control (QC), separating the L- (S) and D- (R) enantiomers is critical.

Column: Daicel Chiralpak ZWIX(+) (Zwitterionic stationary phase) OR Crownpak CR-I(+)

Dimensions: 150 x 3.0 mm, 3 µm

Mobile Phase: 50 mM Formic Acid + 25 mM Diethylamine in Methanol/Acetonitrile (90:10)

Note: ZWIX columns require specific acid/base additives for amino acid separation.

Detection: UV @ 254 nm (Biphenyl absorption max)

Flow Rate: 0.4 mL/min[1]

Temp: 25°C

Expected Resolution: Rs > 2.5 between enantiomers.

Visual Workflows
A. LC-MS/MS Fragmentation Logic
The following diagram illustrates the fragmentation pathway used for MRM transition selection,

ensuring the method tracks the specific biphenyl structure.

Legend
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(Structural ID)

Cleavage
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Click to download full resolution via product page

Figure 1: Proposed MS/MS fragmentation pathway for 2-Amino-3-(biphenyl-3-yl)propionic acid.
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B. Bioanalytical Workflow

Plasma Sample
(50 µL)

Add Internal Standard
(Phe-D8)

Protein Precipitation
(200 µL ACN + 0.1% FA)

Centrifuge
15,000g, 10 min

Collect Supernatant

Dilute 1:1 with Water
(Prevents solvent shock)

LC-MS/MS Injection
(Biphenyl Column)

Click to download full resolution via product page

Figure 2: Step-by-step sample preparation workflow for plasma quantification.

Validation & Troubleshooting
Validation Criteria (FDA Bioanalytical Guidelines)
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Linearity: R² > 0.99 (Range: 1 ng/mL – 1000 ng/mL).

Accuracy: ±15% (±20% at LLOQ).

Precision: CV < 15%.

Matrix Effect: Calculate Matrix Factor (MF). If MF < 0.85 or > 1.15, consider switching from

PPT to Solid Phase Extraction (SPE) using a mixed-mode cation exchange cartridge (MCX)

to remove phospholipids.

Troubleshooting Common Issues
Peak Tailing: The free amine group can interact with silanols on the column.

Solution: Ensure mobile phase ionic strength is sufficient (use 5-10 mM Ammonium

Formate) or increase column temperature to 50°C.

Carryover: Biphenyl compounds can stick to injector seals.

Solution: Use a needle wash of 50:25:25 Isopropanol:Acetonitrile:Acetone.

Isobaric Interference: Check for para-biphenyl isomers (Sacubitril impurities).

Solution: The Biphenyl column usually separates meta and para isomers. If co-elution

occurs, switch to a PFP (Pentafluorophenyl) column.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. phenomenex.com [phenomenex.com]

To cite this document: BenchChem. [Application Note: Quantitative Analysis of 2-Amino-3-
(biphenyl-3-yl)propionic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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